Cas no 71998-68-0 (1,2-Hexanediol, 6-(phenylmethoxy)-)

71998-68-0 structure
Product name:1,2-Hexanediol, 6-(phenylmethoxy)-
1,2-Hexanediol, 6-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Hexanediol, 6-(phenylmethoxy)-
- 6-phenylmethoxyhexane-1,2-diol
- DTXSID90608190
- 71998-68-0
- SCHEMBL11177231
- 6-(BENZYLOXY)HEXANE-1,2-DIOL
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- Inchi: InChI=1S/C13H20O3/c14-10-13(15)8-4-5-9-16-11-12-6-2-1-3-7-12/h1-3,6-7,13-15H,4-5,8-11H2
- InChI Key: CHPDMWMDELVDCA-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)COCCCCC(CO)O
Computed Properties
- Exact Mass: 224.1413
- Monoisotopic Mass: 224.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
1,2-Hexanediol, 6-(phenylmethoxy)- Related Literature
-
N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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Hideyuki Shinmori,Chihiro Mochizuki Chem. Commun., 2017,53, 6569-6572
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Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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